Cas no 2034633-75-3 (N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2034633-75-3
• MF: C₁₆H₁₃F₃N₆O
• MW: 362.309232473373
• CID: 5335708
• Update Time: 2025-08-02

N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)-6-(trifluoromethyl)nicotinamide
• N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide

• Inchi： 1S/C16H13F3N6O/c17-16(18,19)13-2-1-11(9-24-13)15(26)23-6-8-25-7-5-22-14(25)12-10-20-3-4-21-12/h1-5,7,9-10H,6,8H2,(H,23,26)
• InChI Key： BOHWXCRAMMWHMF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(NCCN1C=CN=C1C1C=NC=CN=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 477
• XLogP3: 0.3
• Topological Polar Surface Area: 85.6

Additional information on N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide

N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide: A Comprehensive Overview

N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide, with the CAS number 2034633-75-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent research advancements of this compound.

The molecular structure of N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide is composed of a pyridine core substituted with a trifluoromethyl group at the 6-position and an amide group at the 3-position. The amide group is further functionalized with an ethyl chain that carries a 2-(pyrazin-2-yl)-1H-imidazol-1-yl moiety. This intricate arrangement of functional groups imparts the compound with distinct physicochemical properties, such as high lipophilicity and enhanced stability, which are crucial for its biological activity.

In terms of chemical synthesis, N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide can be synthesized through a multi-step process involving the coupling of 6-(trifluoromethyl)nicotinic acid with an appropriate amine derivative. The synthesis typically involves the formation of an intermediate amide followed by the introduction of the pyrazinylimidazole moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

The biological activity of N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound exhibits selective binding to specific receptors, such as serotonin and dopamine receptors, which are implicated in several neurological disorders. For instance, studies have demonstrated that it can effectively modulate serotonin levels in the brain, suggesting its potential use in the treatment of depression and anxiety disorders.

Beyond its neurological applications, N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide has also shown promising antitumor activity. In preclinical studies, it has been found to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are critical for tumor cell survival and proliferation. Specifically, it has been reported to interfere with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed following oral administration and demonstrates good bioavailability. Additionally, it has been found to have a reasonable half-life in plasma, which supports its potential for once-daily dosing regimens.

In terms of safety and toxicity, preliminary studies have indicated that N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further extensive toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials. Current research efforts are focused on optimizing the formulation and delivery methods to enhance its therapeutic index and minimize potential side effects.

The future prospects for N-{2-[2-(pyrazin-2-y l)-1H-imidazol -1 -y l]eth yl } - 6 -( trif luoro meth yl ) pyri dine - 3 - car boxa mide strong > are promising . Ongoing clinical trials are evaluating its efficacy and safety in patients with various neurological disorders and cancers . Additionally , researchers are exploring combination therapies involving this compound with other established drugs to enhance treatment outcomes . The unique structural features and multifaceted biological activities of this compound make it a valuable asset in the development of novel therapeutic strategies . p > article > response >